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Compound of Interest

Compound Name: Busan 40

Cat. No.: B165887 Get Quote

CAS Number: 51026-28-9

Disclaimer
This document is intended for informational purposes for researchers, scientists, and drug

development professionals. It is a compilation and analysis of publicly available data. All

laboratory work should be conducted by trained professionals in accordance with all applicable

safety regulations and institutional protocols.

Introduction
This technical guide provides a comprehensive overview of the chemical compound with CAS

number 51026-28-9, identified as Potassium N-(hydroxymethyl)-N-methylcarbamodithioate.

This compound is also known by the trade name Busan 40. It is a broad-spectrum biocide,

primarily used as a bactericide and fungicide in various industrial applications.[1]

It is important to note that the trade name "Busan" is also associated with other active

ingredients, such as 2-(thiocyanomethylthio)benzothiazole (TCMTB). This guide focuses

exclusively on the compound corresponding to CAS number 51026-28-9.

Chemical and Physical Properties
A summary of the key physicochemical properties of Potassium N-(hydroxymethyl)-N-

methylcarbamodithioate is presented in Table 1.
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Property Value Reference

Molecular Formula C3H6KNOS2 [1]

Molecular Weight 175.32 g/mol [1]

IUPAC Name
potassium;N-(hydroxymethyl)-

N-methylcarbamodithioate
[1]

Synonyms

Potassium-N-hydroxymethyl-

N-methyl dithiocarbamate,

Busan 40

[1][2]

Appearance

Not explicitly stated for the

pure compound; aqueous

solutions are described as

clear orange liquids.

[3]

Melting Point -43.8 °C [4]

Flash Point 2 °C (35.6 °F) (closed cup) [4]

Solubility Water soluble [5]

Synthesis
A method for the synthesis of Potassium N-(hydroxymethyl)-N-methylcarbamodithioate is

described in U.S. Patent 3,856,851.[5] The process involves the reaction of potassium N-

methyldithiocarbamate with formaldehyde and monomethylamine in an aqueous solution.[5]

Experimental Protocol: Synthesis
Materials:

Potassium N-methyldithiocarbamate solution (54.5%)

Formaldehyde solution (37%)

Monomethylamine solution (50%)

Water
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Ice bath

2-liter reaction flask with mechanical stirrer, condenser, and thermometer

Procedure:

Charge a 2-liter reaction flask with 88 grams of water and 1,000 grams (3.7 moles) of a

54.5% aqueous solution of potassium N-methyldithiocarbamate.

Add 302 grams (3.7 moles) of a 37% aqueous solution of formaldehyde to the flask. The

temperature will rise.

After stirring for 30 minutes, add 232 grams (3.7 moles) of a 50% aqueous solution of

monomethylamine. Maintain the temperature below 35°C using an ice bath for cooling.

Continue to agitate the reaction mixture for an additional 30 minutes.

The resulting product is a clear orange solution containing Potassium N-(hydroxymethyl)-N-

methylcarbamodithioate.[5]
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Synthesis of Potassium N-(hydroxymethyl)-N-methylcarbamodithioate
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Synthesis of Potassium N-(hydroxymethyl)-N-methylcarbamodithioate.

Mechanism of Action
Potassium N-(hydroxymethyl)-N-methylcarbamodithioate belongs to the dithiocarbamate class

of fungicides. The biocidal activity of dithiocarbamates is attributed to their multi-site mode of

action.[1][6] They are known to chelate with metal cations, such as copper, which are essential
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for the function of various enzymes in microbial cells.[6] Furthermore, dithiocarbamates can be

metabolized to isothiocyanates, which are highly reactive compounds that can inactivate vital

thiol-containing enzymes and proteins within the fungal cell, thereby disrupting cellular

respiration and other critical metabolic processes.[6]

General Mechanism of Action of Dithiocarbamate Biocides

Microbial Cell
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(e.g., Busan 40)
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General Mechanism of Action of Dithiocarbamate Biocides.

Analytical Methods
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The analysis of dithiocarbamates, including Potassium N-(hydroxymethyl)-N-

methylcarbamodithioate, in various matrices is typically challenging due to their instability.

Standard methods often rely on the acid hydrolysis of the dithiocarbamate to release carbon

disulfide (CS2), which is then quantified.

EPA Method 630: This colorimetric method is designed for the determination of

dithiocarbamate pesticides in municipal and industrial wastewater. It involves the digestion of

the sample with acid to hydrolyze the dithiocarbamate to CS2. The evolved CS2 is then

purged and absorbed by a color reagent, and the absorbance is measured

spectrophotometrically.[7]

Gas Chromatography (GC): Following acid digestion, the liberated CS2 can be quantified

using gas chromatography with various detectors, such as a flame photometric detector

(FPD) or a mass spectrometer (MS).[8][9]

High-Performance Liquid Chromatography (HPLC): While less common for the entire class,

specific dithiocarbamates can be analyzed by HPLC, often after derivatization.[8]

Toxicological Profile
Specific toxicological data for CAS 51026-28-9 is not extensively available in the public

domain. However, the toxicology of the dithiocarbamate class of compounds has been studied.
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Toxicological Endpoint
General Information for
Dithiocarbamates

Reference

Acute Oral Toxicity
Varies widely among different

dithiocarbamates.
[6]

Skin and Eye Irritation

Many dithiocarbamates are

known to be skin and eye

irritants.

[10]

Environmental Fate

Dithiocarbamates generally

have low to moderate mobility

in soil and are expected to

adsorb to particulate matter in

water. They undergo relatively

rapid degradation in the

environment through

photolysis and hydrolysis.

[5]

Experimental Protocols: Biocidal Efficacy Testing
Standardized methods are used to evaluate the efficacy of biocides against bacteria and fungi.

The following is a generalized workflow based on common suspension test protocols (e.g.,

ASTM E2315).[11]

Generalized Suspension Test Protocol
Objective: To determine the bactericidal or fungicidal activity of a biocide in a liquid suspension.

Materials:

Test biocide (Potassium N-(hydroxymethyl)-N-methylcarbamodithioate solution)

Test microorganisms (e.g., Staphylococcus aureus, Pseudomonas aeruginosa, Aspergillus

niger)

Sterile culture broth

Sterile neutralizing broth
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Sterile agar plates

Incubator

Vortex mixer

Pipettes and other sterile laboratory equipment

Procedure:

Preparation of Inoculum: Culture the test microorganism in a suitable broth to achieve a

specific cell density (e.g., 10^8 CFU/mL).

Test Suspension: Add a specified volume of the inoculum to a solution of the test biocide at

the desired concentration.

Contact Time: Allow the biocide to interact with the microorganisms for a predetermined

contact time (e.g., 1, 5, 10 minutes).

Neutralization: At the end of the contact time, transfer an aliquot of the test suspension to a

neutralizing broth to stop the biocidal action.

Enumeration: Perform serial dilutions of the neutralized suspension and plate onto agar

plates.

Incubation: Incubate the plates under appropriate conditions for the test microorganism.

Colony Counting: Count the number of colonies on the plates to determine the number of

surviving microorganisms.

Calculation: Calculate the log reduction in the microbial population compared to a control

(without the biocide).
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Generalized Biocidal Efficacy Suspension Test Workflow
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Generalized Biocidal Efficacy Suspension Test Workflow.
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Applications
Potassium N-(hydroxymethyl)-N-methylcarbamodithioate is utilized in a variety of industrial

applications as a biocide to prevent microbial growth and degradation of products.[1]

Paints and Coatings: Prevents the growth of bacteria and fungi in water-based paint

formulations.[1]

Adhesives: Extends the shelf life of adhesives by inhibiting microbial contamination.[1]

Wood Preservation: Protects wood from decay caused by fungi.[1]

Textiles: Used in textile treatments to prevent the growth of mildew.[1]

Pulp and Paper Mills: Controls slime formation in paper mill systems.[12]

Conclusion
Potassium N-(hydroxymethyl)-N-methylcarbamodithioate (CAS 51026-28-9), also known as

Busan 40, is an effective broad-spectrum biocide with a multi-site mechanism of action

characteristic of dithiocarbamates. Its synthesis is well-documented, and its applications are

widespread in industrial preservation. While specific toxicological data for this compound is

limited, the general profile of dithiocarbamates suggests a need for careful handling and

adherence to safety protocols. Further research into its specific toxicological and environmental

profile would be beneficial for a more complete understanding of this industrially significant

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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